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SGLT2 Inhibitor Selectivity Profiles

Drug Name SGLT2/SGLT1 Selectivity Ratio Classification

Canagliflozin ~260:1 [1] [2] Dual SGLT1/2 Inhibitor

Sotagliflozin ~20:1 [1] [2] Dual SGLT1/2 Inhibitor

Empagliflozin ~2,700:1 [1] Highly Selective SGLT2 Inhibitor

Dapagliflozin ~1,200:1 [1] [2] Highly Selective SGLT2 Inhibitor

Ertugliflozin ~2,200:1 [1] [2] Highly Selective SGLT2 Inhibitor

Experimental Insights into Canagliflozin's Selectivity

The selectivity ratio is determined through in vitro inhibition kinetics. Key experimental findings include:

Competitive Inhibition: Canagliflozin acts as a competitive inhibitor for both human SGLT1 and

SGLT2, meaning it binds to the substrate site of the transporters [3].
Determination of Ki Values: The ratio is derived from the inhibition constant (Ki) for each transporter.

Canagliflozin has a Ki of 2.6 nM for SGLT2 and a Ki of 673 nM for SGLT1, resulting in the ~260-
fold selectivity ratio [3].
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Sidedness of Action: Unlike older inhibitors, Canagliflozin, with its high plasma protein binding,

may inhibit SGLT2 from the cytoplasmic side of the renal tubule cells after entering through the
basolateral membrane [3].

Canagliflozin's Dual Inhibition Pathway

This diagram illustrates the dual inhibitory mechanism of Canagliflozin, which underlies its unique effects:

Clinical Implications of Dual Inhibition

The additional SGLT1 inhibition by Canagliflozin translates into several unique clinical effects compared to

highly selective SGLT2 inhibitors:

Systemic Effects: SGLT1 is responsible for the majority of glucose absorption in the gastrointestinal
system. Its inhibition contributes to reduced postprandial glucose excursions [1] [2].

Potential Cardiac Benefits: Preclinical human tissue studies suggest that Canagliflozin's SGLT1
inhibition in the heart can suppress NADPH oxidase activity and improve nitric oxide synthase (NOS)

coupling via an AMPK/Rac1 signaling pathway, leading to global anti-inflammatory and anti-
apoptotic effects in the human myocardium [4].

Stroke Risk Reduction: A 2024 meta-analysis found that SGLT2 inhibitors with lower selectivity (dual
SGLT1/2 inhibitors like canagliflozin and sotagliflozin) were associated with a significantly lower risk

of stroke compared to highly selective SGLT2 inhibitors [1] [2].
Safety Profile: The same meta-analysis noted that hypotension occurred more often with non-

selective SGLT2 inhibitors compared to selective agents [1] [2]. A separate large observational study
also suggested a need for further research into comparative cardiovascular outcomes [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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